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Compound of Interest

Compound Name: Carbon dioxide

Cat. No.: B100642 Get Quote

For Immediate Implementation: A Guide for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling of carbon
dioxide (CO₂) in its various forms: solid (dry ice), liquid, and gas. Adherence to these

guidelines is essential for ensuring a safe laboratory environment and minimizing the risks

associated with CO₂ exposure, which include asphyxiation, frostbite, and other physiological

effects.

Quantitative Safety Data
Understanding the quantitative parameters of carbon dioxide exposure and the protective

capabilities of your PPE is fundamental to safe handling. The following tables summarize key

data for easy reference and comparison.

Table 1: Occupational Exposure Limits for Carbon Dioxide Gas
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Regulatory Body Exposure Limit
Concentration
(ppm)

Concentration
(mg/m³)

OSHA

Permissible Exposure

Limit (PEL) - 8-hour

TWA¹

5,000 ppm 9,000 mg/m³

NIOSH

Recommended

Exposure Limit (REL)

- 10-hour TWA¹

5,000 ppm 9,000 mg/m³

NIOSH

Short-Term Exposure

Limit (STEL) - 15

minutes

30,000 ppm 54,000 mg/m³

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

40,000 ppm -

¹ TWA: Time-

Weighted Average.[1]

[2][3][4]

Table 2: Temperature Properties of Solid and Liquid Carbon Dioxide

Substance Temperature (°C) Temperature (°F)
Key
Considerations

Dry Ice (Solid CO₂) -78.5 °C -109.3 °F
Sublimes directly into

CO₂ gas.[5][6][7]

Liquid CO₂ (at

atmospheric pressure)
-56.6 °C (Triple Point) -69.9 °F

Rapidly vaporizes and

can cause severe

frostbite.

Table 3: Recommended Hand Protection for Carbon Dioxide
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Form of CO₂ Glove Type
Temperature
Rating

Material Key Features

Solid (Dry Ice)
Cryogenic

Gloves

Down to -196°C

(-320°F)

Multi-layered

construction with

thermal lining

Provides

excellent

insulation against

extreme cold.[8]

[9][10]

Liquid CO₂

Insulated,

waterproof

gloves

Suitable for

cryogenic

temperatures

Neoprene, Butyl

Rubber

Resistant to

splashes and

provides thermal

protection.[11]

[12]

Gas Cylinders

Leather or other

sturdy work

gloves

N/A Leather

Protects against

abrasion and

provides a

secure grip.

Experimental Protocols: Safe Handling and Disposal
These step-by-step protocols provide guidance for common laboratory procedures involving

carbon dioxide.

Protocol 1: Handling Solid Carbon Dioxide (Dry Ice)
Ventilation Assessment: Before handling dry ice, ensure the area is well-ventilated. If working

in a confined space, use a CO₂ monitor to ensure levels remain below the OSHA PEL of

5,000 ppm.[5][7]

Donning PPE:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[5]

Hand Protection: Wear cryogenic gloves specifically rated for handling dry ice.[8][9][10]

Body Protection: A standard lab coat is sufficient to protect against incidental contact.
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Handling:

Use tongs or an insulated scoop to handle dry ice.[13]

Never touch dry ice with bare skin, as it can cause severe frostbite within seconds.[5][6]

When weighing dry ice, place it in a secondary container to avoid damaging the balance.

Storage:

Store dry ice in a well-ventilated, insulated container such as a Styrofoam chest.[5][7]

Crucially, never store dry ice in a sealed, airtight container. The sublimation of dry ice will

cause a rapid pressure buildup, leading to a risk of explosion.[5][6]

Do not store dry ice in walk-in cold rooms or other poorly ventilated areas.[7]

Disposal of Unused Dry Ice:

Allow the dry ice to sublimate in a well-ventilated area, such as a fume hood.[14]

Do not dispose of dry ice in sinks, drains, or trash receptacles, as the cold temperature

can cause damage and the accumulating gas can create a hazard.[14]

Protocol 2: Handling Compressed Gas and Liquid
Carbon Dioxide Cylinders

Cylinder Inspection: Before use, visually inspect the cylinder for any signs of damage, such

as dents or rust. Ensure the valve is not damaged.

Donning PPE:

Eye Protection: Wear safety glasses with side shields.

Hand Protection: Wear leather or other sturdy work gloves when moving or securing

cylinders. When connecting regulators and tubing where there is a risk of exposure to

liquid CO₂, wear insulated, waterproof gloves.
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Foot Protection: Wear closed-toe shoes, preferably safety-toed footwear.

Transporting Cylinders:

Always use a cylinder cart with a securing chain to move cylinders.[15]

Never roll, drag, or drop cylinders.[15]

Keep the valve cap in place until the cylinder is secured and ready for use.

Securing Cylinders:

Cylinders must be securely strapped or chained to a wall or a stable benchtop in an

upright position.

Operation:

Use a regulator specifically designed for carbon dioxide.

Open the cylinder valve slowly and stand to the side of the regulator, not in front of it.

Check for leaks using a soapy water solution after making connections.

Storage of Cylinders:

Store cylinders in a designated, well-ventilated, and dry area away from heat sources and

direct sunlight.[15][16]

Separate full and empty cylinders.

Ensure the storage area is clearly marked.

Protocol 3: Disposal of Contaminated PPE
Segregation: PPE that has been grossly contaminated with any hazardous material during a

procedure involving carbon dioxide should be considered hazardous waste.

Non-Hazardous PPE: For routine handling of carbon dioxide where no other hazardous

materials are present, disposable gloves and other single-use PPE can typically be disposed
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of as general waste.

Decontamination of Reusable PPE:

Safety glasses and face shields should be cleaned and disinfected according to standard

laboratory procedures.

For extensive contamination, specialized cleaning methods may be necessary. A liquid

CO₂ cleaning process has been shown to be effective in decontaminating firefighter PPE

from various toxins and could be considered for heavily soiled reusable items.[17][18][19]

[20]

Disposal of Contaminated Single-Use PPE:

Place contaminated disposable PPE in a designated, labeled hazardous waste container.

[21][22]

Follow your institution's specific guidelines for the disposal of hazardous waste.[21]

Visual Safety Workflows
To further clarify the decision-making process for selecting and using PPE, the following

diagrams illustrate the logical relationships in safety protocols.
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PPE Selection for Carbon Dioxide Handling

Identify Form of Carbon Dioxide

Required Personal Protective Equipment

Solid (Dry Ice)

Cryogenic Gloves Safety Goggles/Face ShieldLab Coat

Liquid

Insulated, Waterproof Gloves

Gas

Leather/Work Gloves

Cylinder Handling

Respiratory Protection (if needed)

Assess Ventilation

Click to download full resolution via product page

Caption: PPE selection based on the form of carbon dioxide being handled.
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Decision Tree for PPE Disposal

PPE Used with Carbon Dioxide

Is PPE contaminated with other hazardous materials?

Is the PPE reusable?

No

Dispose as Hazardous Waste

Yes

Dispose as General Waste

No

Clean and Decontaminate

Yes

Click to download full resolution via product page

Caption: Logical steps for the proper disposal of used PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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